Cas no 2228722-17-4 (tert-butyl 4-(4-aminobutyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(4-aminobutyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2228722-17-4
• MF: C₁₅H₃₀N₂O₂
• MW: 270.410904407501
• CID: 5911207
• PubChem ID: 165698510
• Update Time: 2025-06-13

tert-butyl 4-(4-aminobutyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-aminobutyl)-3-methylpiperidine-1-carboxylate
• 2228722-17-4
• EN300-1898782

• Inchi： 1S/C15H30N2O2/c1-12-11-17(14(18)19-15(2,3)4)10-8-13(12)7-5-6-9-16/h12-13H,5-11,16H2,1-4H3
• InChI Key： PXDPBDUQTDGBBM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CCCCN)C(C)C1)=O

Computed Properties

• Exact Mass: 270.230728204g/mol
• Monoisotopic Mass: 270.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 4-(4-aminobutyl)-3-methylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(4-aminobutyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228722-17-4)

tert-butyl 4-(4-aminobutyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228722-17-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal intermediates in drug discovery due to their structural versatility. The presence of both tert-butyl and aminobutyl functional groups enhances its reactivity, making it valuable for constructing complex molecular frameworks. Researchers often explore its applications in peptide coupling, enzyme inhibition studies, and neuropharmacology, aligning with current trends in targeted drug delivery and precision medicine.

In recent years, the demand for high-purity piperidine derivatives like tert-butyl 4-(4-aminobutyl)-3-methylpiperidine-1-carboxylate has surged, driven by advancements in cancer therapeutics and CNS drug development. Its CAS No. 2228722-17-4 is frequently searched in academic databases, reflecting its relevance in kinase inhibitor design and GPCR modulation. The compound's unique carbamate protection (tert-butyl group) ensures stability during synthetic steps, a feature highly sought after in combinatorial chemistry. Moreover, its aminobutyl side chain facilitates conjugation with fluorescent probes or biomarkers, addressing the growing interest in theranostic agents.

From a synthetic perspective, tert-butyl 4-(4-aminobutyl)-3-methylpiperidine-1-carboxylate exemplifies modern green chemistry principles. Its efficient Boc-deprotection under mild conditions reduces waste generation, resonating with the industry's shift toward sustainable synthesis. Analytical techniques such as HPLC and NMR are routinely employed to validate its purity, a critical factor for FDA submissions and preclinical trials. The compound's compatibility with solid-phase peptide synthesis (SPPS) further expands its utility in bioconjugation projects, a hot topic in antibody-drug conjugate (ADC) research.

Beyond pharmaceuticals, CAS No. 2228722-17-4 garners attention in material science for designing smart polymers with stimuli-responsive properties. Its secondary amine functionality allows crosslinking in hydrogels, relevant to tissue engineering applications. Searches for "piperidine building blocks" or "Boc-protected amines" often highlight this compound, underscoring its interdisciplinary appeal. Regulatory-compliant suppliers emphasize GMP-grade synthesis to meet the stringent requirements of clinical-stage developers, a niche increasingly explored in biotech startups.

In conclusion, tert-butyl 4-(4-aminobutyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228722-17-4) stands at the intersection of innovation and practicality. Its multifaceted roles—from enabling fragment-based drug discovery to advancing biodegradable materials—make it a cornerstone in contemporary chemistry. As AI-driven molecular docking tools gain traction, this compound's structural features continue to inspire de novo drug design algorithms, cementing its status as a research staple for years to come.